Cas no 1883698-79-0 (1-{3-4-fluoro-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}methanamine hydrochloride)

• Product Name: 1-{3-4-fluoro-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}methanamine hydrochloride
• CAS No: 1883698-79-0
• MF: C₁₁H₉ClF₄N₂O
• MW: 296.648575544357
• MDL: MFCD33020345
• CID: 5453684
• PubChem ID: 155858760
• Update Time: 2025-06-13

1-{3-4-fluoro-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanamine, 3-[4-fluoro-3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• [3-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl]methanamine;hydrochloride
• 1883698-79-0
• 1-{3-[4-fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}methanamine hydrochloride
• EN300-27717611
• Z4890239626
• 1-{3-4-fluoro-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}methanamine hydrochloride

• MDL： MFCD33020345
• Inchi： 1S/C11H8F4N2O.ClH/c12-9-2-1-6(3-8(9)11(13,14)15)10-4-7(5-16)18-17-10;/h1-4H,5,16H2;1H
• InChI Key： WPLCEFHZJYBZBP-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(C=C1C(F)(F)F)C1C=C(CN)ON=1

Computed Properties

• Exact Mass: 296.0339533g/mol
• Monoisotopic Mass: 296.0339533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 1-{3-4-fluoro-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}methanamine hydrochloride

Research Briefing on 1-{3-4-fluoro-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}methanamine hydrochloride (CAS: 1883698-79-0)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 1-{3-4-fluoro-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}methanamine hydrochloride (CAS: 1883698-79-0). This compound has garnered significant attention in the chemical biology and pharmaceutical fields due to its potential therapeutic applications and unique structural properties. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and drug development.

The compound, characterized by its oxazole core and trifluoromethylphenyl moiety, has been investigated for its role as a bioactive molecule. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action. Notably, its hydrochloride salt form enhances solubility and bioavailability, making it a promising candidate for further pharmaceutical exploration. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular structure and interactions.

One of the pivotal studies published in 2023 demonstrated the compound's efficacy as a modulator of specific neurotransmitter receptors, suggesting potential applications in neurological disorders. The study utilized in vitro and in vivo models to assess binding affinity and functional activity, revealing significant interactions with GABAergic and glutamatergic systems. These findings open new avenues for developing targeted therapies for conditions such as epilepsy and anxiety disorders.

Another recent investigation explored the compound's antimicrobial properties, particularly against drug-resistant bacterial strains. The research highlighted its ability to inhibit key enzymatic pathways in bacterial cells, offering a novel approach to combating antibiotic resistance. These results were corroborated by molecular docking studies, which provided insights into the compound's binding modes and interactions with bacterial proteins.

In addition to its therapeutic potential, the compound's synthetic pathways have been optimized to improve yield and purity. A 2024 study detailed a scalable synthesis method using catalytic hydrogenation, which significantly reduced production costs and environmental impact. This advancement is critical for facilitating large-scale production and clinical translation.

Despite these promising developments, challenges remain, including the need for comprehensive toxicology studies and formulation optimization. Future research directions may focus on structure-activity relationship (SAR) studies to enhance potency and selectivity, as well as preclinical trials to evaluate safety and efficacy in animal models. Collaborative efforts between academia and industry will be essential to accelerate the compound's transition from bench to bedside.

In conclusion, 1-{3-4-fluoro-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}methanamine hydrochloride represents a versatile and promising compound with broad applications in drug discovery and development. Continued research and innovation will be crucial to unlocking its full potential and addressing unmet medical needs.